Cas no 1343877-06-4 (4-methanesulfonyl-3-oxobutanenitrile)
1343877-06-4 structure
Product Name:4-methanesulfonyl-3-oxobutanenitrile
CAS No:1343877-06-4
MF:C5H7NO3S
MW:161.178980112076
CID:5996796
PubChem ID:64018308
Update Time:2024-01-15
4-methanesulfonyl-3-oxobutanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methanesulfonyl-3-oxobutanenitrile
- AKOS013334735
- 1343877-06-4
- EN300-1601062
-
- Inchi： 1S/C5H7NO3S/c1-10(8,9)4-5(7)2-3-6/h2,4H2,1H3
- InChI Key： SLTOONLNCNDYBR-UHFFFAOYSA-N
- SMILES： S(C)(CC(CC#N)=O)(=O)=O
Computed Properties
- Exact Mass: 161.01466426g/mol
- Monoisotopic Mass: 161.01466426g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 83.4Ų
4-methanesulfonyl-3-oxobutanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1601062-0.05g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-0.1g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-0.25g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-0.5g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-1.0g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-2.5g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-5.0g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-10.0g |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1601062-50mg |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 50mg |
$912.0 | 2023-09-23 | ||
| Enamine | EN300-1601062-100mg |
4-methanesulfonyl-3-oxobutanenitrile |
1343877-06-4 | 100mg |
$956.0 | 2023-09-23 |
4-methanesulfonyl-3-oxobutanenitrile Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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